Cas no 19043-46-0 (10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-6-ol)
19043-46-0 structure
Product Name:10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-6-ol
CAS No:19043-46-0
MF:C27H46O
MW:386.653548717499
CID:883424
PubChem ID:273686
Update Time:2025-04-19
10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-6-ol
- AC1L6TII
- AC1Q7B71
- AG-K-44731
- AR-1I2110
- cholest-4-en-6-ol
- CTK0I1793
- NSC119071
-
- Inchi: 1S/C27H46O/c1-18(2)9-8-10-19(3)21-12-13-22-20-17-25(28)24-11-6-7-15-26(24,4)23(20)14-16-27(21,22)5/h11,18-23,25,28H,6-10,12-17H2,1-5H3
- InChI Key: ASXIELDIXZANPC-UHFFFAOYSA-N
- SMILES: OC1C2=CCCCC2(C)C2CCC3(C)C(C(C)CCCC(C)C)CCC3C2C1
Computed Properties
- Exact Mass: 386.35508
- Monoisotopic Mass: 386.354866
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 8.8
Experimental Properties
- Density: 0.98
- Boiling Point: 481.9°C at 760 mmHg
- Flash Point: 209.7°C
- Refractive Index: 1.525
- PSA: 20.23
- LogP: 7.38870
10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-6-ol Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
19043-46-0 (10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1h-cyclopenta[a]phenanthren-6-ol) Related Products
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- 1188281-99-3(2,9-Phenanthrenediol,7-[(1R)-1,2-dihydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-,(2R,4aR,4bS,7S,9S,10aS)-)
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